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Compound of Interest

Compound Name: Lithium iodide, beads, 99%

Cat. No.: B15088823 Get Quote

This guide provides an in-depth overview of the chemical and physical properties of lithium

iodide (LiI), with a focus on its relevance to researchers, scientists, and professionals in drug

development.

Core Properties of Lithium Iodide
Lithium iodide is an inorganic compound with the chemical formula LiI.[1] It is a white crystalline

solid that is soluble in water.[1] When exposed to air, it can turn yellow due to the oxidation of

the iodide ion to iodine.[1][2]

The fundamental properties of lithium iodide are summarized in the table below for quick

reference.

Property Value

Chemical Formula LiI[1][3]

Molecular Weight 133.85 g/mol [1][4]

Melting Point 469 °C[1]

Boiling Point 1171 °C[1]

Density 4.08 g/cm³[1]
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Experimental Protocol: Cleavage of Methyl Esters
In organic synthesis, lithium iodide is a key reagent for the cleavage of carbon-oxygen bonds,

particularly in the conversion of methyl esters to carboxylic acids.[1][2] This reaction is valuable

in the final steps of complex molecule synthesis where harsh conditions are not tolerated.

The following is a generalized protocol for the cleavage of a methyl ester using lithium iodide.

Materials:

Methyl ester substrate

Anhydrous lithium iodide (LiI)

Anhydrous solvent (e.g., pyridine, dimethylformamide)

Inert atmosphere (e.g., nitrogen or argon)

Reaction vessel with a reflux condenser

Magnetic stirrer and heating mantle

Standard workup reagents (e.g., hydrochloric acid, ethyl acetate, brine)

Purification apparatus (e.g., column chromatography)

Procedure:

Reaction Setup: The reaction vessel is dried and filled with an inert atmosphere. The methyl

ester substrate is dissolved in the anhydrous solvent.

Reagent Addition: An excess of anhydrous lithium iodide is added to the solution.

Reaction Conditions: The reaction mixture is heated to reflux and stirred for a period

determined by the specific substrate (typically monitored by thin-layer chromatography).

Workup: After the reaction is complete, the mixture is cooled to room temperature. The

solvent is removed under reduced pressure. The residue is then dissolved in ethyl acetate
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and washed with dilute hydrochloric acid and brine.

Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and

concentrated. The crude product is then purified by column chromatography to yield the

desired carboxylic acid.

Visualized Workflow and Pathways
To better illustrate the logical flow of the experimental protocol described above, a diagram has

been generated using the DOT language. Additionally, a simplified diagram of a relevant

signaling pathway where an organic molecule, potentially synthesized using LiI, might be

investigated is also provided.
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Experimental workflow for the cleavage of a methyl ester using lithium iodide.
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A simplified signaling pathway initiated by a synthesized ligand.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to Lithium Iodide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15088823#molecular-weight-and-formula-of-lithium-
iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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